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Abstract
This technical guide provides a comprehensive overview of 2-Chloro-1-(1-
fluorocyclopropyl)ethanone, a fluorinated α-chloroketone with significant potential as a key

intermediate in the synthesis of novel therapeutic agents. While direct literature on this specific

molecule is emerging, this document extrapolates from the well-documented chemistry of its

analogue, 2-chloro-1-(1-chlorocyclopropyl)ethanone, and related α-haloketones to present its

fundamental properties, a proposed synthetic pathway, reactivity profile, and prospective

applications in medicinal chemistry. This guide is intended for researchers, scientists, and drug

development professionals seeking to leverage the unique structural and electronic properties

of fluorinated cyclopropyl ketones in their synthetic endeavors.
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Introduction: The Significance of Fluorinated
Cyclopropyl Ketones in Medicinal Chemistry
The introduction of fluorine into drug candidates is a widely employed strategy in medicinal

chemistry to enhance a variety of pharmacokinetic and pharmacodynamic properties, including

metabolic stability, binding affinity, and membrane permeability. The cyclopropyl group, a

strained three-membered ring, is another privileged motif that often imparts conformational

rigidity and improved metabolic stability. The combination of these two features in the 1-

fluorocyclopropyl moiety presents a unique building block for the design of novel

pharmaceuticals.

2-Chloro-1-(1-fluorocyclopropyl)ethanone, which incorporates a reactive α-chloroketone

handle, is a promising intermediate for the synthesis of a diverse range of heterocyclic

compounds. The α-chloroketone functionality is a versatile electrophile, readily participating in

reactions with various nucleophiles to construct more complex molecular architectures. This

guide will delve into the technical details of this valuable, albeit not yet widely documented,

chemical entity.

Molecular Structure and Properties
The canonical SMILES string for 2-Chloro-1-(1-fluorocyclopropyl)ethanone is

C1C(C(=O)CCl)C1(F). This structure combines the unique features of a fluorinated

cyclopropane ring with a reactive α-chloroketone.

Physicochemical Properties
While experimental data for 2-Chloro-1-(1-fluorocyclopropyl)ethanone is not readily

available, its properties can be predicted based on its structure and comparison with its non-

fluorinated analogue, 2-chloro-1-(1-chlorocyclopropyl)ethanone.
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Property
Predicted
Value/Information

Source/Basis for
Prediction

IUPAC Name
2-Chloro-1-(1-

fluorocyclopropyl)ethanone
Standard nomenclature rules

Molecular Formula C₅H₆ClFO Based on structure

Molecular Weight 136.55 g/mol
Calculated from atomic

weights

Boiling Point
Approx. 180-190 °C at 760

mmHg

Extrapolated from the boiling

point of 2-chloro-1-(1-

chlorocyclopropyl)ethanone

(201.961°C)[1], expecting a

slight decrease due to the

lower atomic weight of fluorine

compared to chlorine.

Density Approx. 1.2-1.3 g/cm³

Based on the density of the

dichloro-analogue (1.351

g/cm³)[1], with a slight

expected decrease.

Appearance Colorless to light yellow liquid
Common appearance for

similar α-haloketones.[2][3]

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, ethyl

acetate, methanol). Insoluble

in water.

General solubility of similar

organic compounds.

Spectroscopic Data (Predicted)
¹H NMR: Peaks corresponding to the diastereotopic cyclopropyl protons and the methylene

protons adjacent to the carbonyl and chlorine.

¹³C NMR: Resonances for the carbonyl carbon, the carbon bearing the chlorine, the

quaternary cyclopropyl carbon attached to fluorine, and the cyclopropyl methylene carbons.
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¹⁹F NMR: A characteristic singlet or multiplet for the fluorine atom on the cyclopropyl ring.

Mass Spectrometry (MS): A molecular ion peak corresponding to the molecular weight, with

isotopic patterns characteristic of a molecule containing one chlorine atom.

Synthesis and Mechanism
A plausible synthetic route to 2-Chloro-1-(1-fluorocyclopropyl)ethanone would likely involve

the chlorination of a suitable 1-(1-fluorocyclopropyl)ethanone precursor. The synthesis of this

precursor is a key step.

Proposed Synthetic Pathway
A logical approach involves the synthesis of 1-(1-fluorocyclopropyl)ethanone followed by α-

chlorination.

Cyclopropyl methyl ketone 1-(1-Fluorocyclopropyl)ethanoneFluorination (e.g., Selectfluor®) 2-Chloro-1-(1-fluorocyclopropyl)ethanoneα-Chlorination (e.g., Sulfuryl chloride)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Chloro-1-(1-fluorocyclopropyl)ethanone.

Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of 1-(1-Fluorocyclopropyl)ethanone

This step is crucial and can be challenging. A potential method involves the direct fluorination of

the enolate of cyclopropyl methyl ketone.

To a solution of cyclopropyl methyl ketone (1.0 eq) in an anhydrous aprotic solvent (e.g.,

THF, dichloromethane) under an inert atmosphere (e.g., nitrogen, argon), add a suitable

base (e.g., LDA, NaHMDS) at low temperature (-78 °C) to generate the enolate.

Slowly add a solution of an electrophilic fluorinating agent, such as Selectfluor® (1.1 eq), in

the same solvent.
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Allow the reaction to warm to room temperature and stir until completion, monitored by TLC

or GC-MS.

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography to yield 1-(1-fluorocyclopropyl)ethanone.

Step 2: α-Chlorination to yield 2-Chloro-1-(1-fluorocyclopropyl)ethanone

The α-chlorination of ketones is a well-established transformation.[4]

Dissolve 1-(1-fluorocyclopropyl)ethanone (1.0 eq) in a suitable solvent such as

dichloromethane or methanol.

Add a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) (1.1 eq), dropwise at 0 °C.[4]

Stir the reaction at room temperature for several hours, monitoring its progress by TLC or

GC-MS.

Upon completion, carefully quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure.

The crude product can be purified by vacuum distillation to afford 2-Chloro-1-(1-
fluorocyclopropyl)ethanone.

Chemical Reactivity and Applications in Drug
Discovery
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The reactivity of 2-Chloro-1-(1-fluorocyclopropyl)ethanone is dominated by the electrophilic

nature of the carbon bearing the chlorine atom. This makes it an excellent substrate for

nucleophilic substitution reactions.

Key Reactions
Hantzsch Thiazole Synthesis: Reaction with thiourea or thioamides is a classic method for

the synthesis of 2-aminothiazoles, a common scaffold in medicinal chemistry.[5]

Favorskii Rearrangement: Treatment with a base can induce a Favorskii rearrangement to

yield a cyclobutane carboxylic acid derivative.

Substitution with Nucleophiles: It can react with a wide range of nucleophiles, including

amines, thiols, and alcohols, to introduce diverse functionalities.

2-Chloro-1-(1-fluorocyclopropyl)ethanone

2-Amino-4-(1-fluorocyclopropyl)thiazole derivatives

Thiourea/Thioamide
(Hantzsch Synthesis)

Cyclobutanecarboxylic acid derivatives

Base
(Favorskii Rearrangement)

Substituted ketones

Various Nucleophiles (Nu⁻)

Click to download full resolution via product page

Caption: Key reaction pathways of 2-Chloro-1-(1-fluorocyclopropyl)ethanone.

Applications in Drug Discovery
The derivatives of 2-Chloro-1-(1-fluorocyclopropyl)ethanone are expected to have

applications in various therapeutic areas. The presence of the fluorocyclopropyl moiety can

lead to improved metabolic stability and binding affinity.

Anticancer Agents: Many kinase inhibitors and other anticancer drugs feature heterocyclic

scaffolds that can be synthesized from α-haloketones.[5]
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Antimicrobial Agents: Thiazole and other heterocyclic rings are present in numerous

antimicrobial compounds.

Agrochemicals: This compound is an analogue of an important intermediate for the synthesis

of the fungicide prothioconazole.[6][7][8]

Safety and Handling
Based on the safety data for analogous α-chloroketones, 2-Chloro-1-(1-
fluorocyclopropyl)ethanone should be handled with extreme caution.[9][10]

Hazard Statements: Likely to be corrosive, causing severe skin burns and eye damage.[9] It

may also be toxic if swallowed or inhaled.

Precautionary Measures:

Handle in a well-ventilated fume hood.[10][11][12]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles with side shields, and a lab coat.[9][10][11][12]

Avoid inhalation of vapors or contact with skin and eyes.[9][10][11]

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10][12]

Conclusion
2-Chloro-1-(1-fluorocyclopropyl)ethanone represents a highly promising and versatile

building block for the synthesis of novel compounds in the pharmaceutical and agrochemical

industries. While direct experimental data is currently limited, its synthesis and reactivity can be

reasonably predicted based on established chemical principles and the behavior of analogous

compounds. Its unique combination of a reactive α-chloroketone, a stabilizing cyclopropyl ring,

and a modulating fluorine atom makes it an attractive target for synthetic and medicinal

chemists. Further research into the synthesis and applications of this compound is warranted

and is expected to yield a wealth of new chemical entities with valuable biological activities.

References
Sigma-Aldrich. 2-Chloro-1-(2-fluorophenyl)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://eureka.patsnap.com/patent-CN114292178A
https://www.chembk.com/en/chem/2-CHLORO-1-(1-CHLOROCYCLOPROPYL)ETHAN-1-ONE
https://patents.google.com/patent/CN114292178A/en
https://www.benchchem.com/product/b135431/docs?utm_src=pdf-body#2-chloro-1-1-fluorocyclopropyl-ethanone-smiles-string
https://www.benchchem.com/product/b135431/docs?utm_src=pdf-body#2-chloro-1-1-fluorocyclopropyl-ethanone-smiles-string
https://www.fishersci.com/store/msds?partNumber=MO07028DA&productDescription=2-CHLORO-1-1-4-FLUOROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chloro-1-1-chlorocyclopropyl-ethanone.pdf
https://www.fishersci.com/store/msds?partNumber=MO07028DA&productDescription=2-CHLORO-1-1-4-FLUOROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chloro-1-1-chlorocyclopropyl-ethanone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-7-09.pdf
https://www.carlroth.com/medias/SDB-CE93-EN-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3MTh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzNaaTlvTW1Ndk9URXdNamN4T0RJek9EYzFNQzV3WkdZfGIyOGM1OTZmYzZkZmQyNzAyOTY1ZDIwMmQxMDQ5MDFiODNmZjExYTlkMGQ2NTRmZTFlYjU3NWM5MWFjMGYyMmE
https://www.fishersci.com/store/msds?partNumber=MO07028DA&productDescription=2-CHLORO-1-1-4-FLUOROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chloro-1-1-chlorocyclopropyl-ethanone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-7-09.pdf
https://www.carlroth.com/medias/SDB-CE93-EN-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3MTh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzNaaTlvTW1Ndk9URXdNamN4T0RJek9EYzFNQzV3WkdZfGIyOGM1OTZmYzZkZmQyNzAyOTY1ZDIwMmQxMDQ5MDFiODNmZjExYTlkMGQ2NTRmZTFlYjU3NWM5MWFjMGYyMmE
https://www.fishersci.com/store/msds?partNumber=MO07028DA&productDescription=2-CHLORO-1-1-4-FLUOROP+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-chloro-1-1-chlorocyclopropyl-ethanone.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-7-09.pdf
https://www.chemicalbook.com/msds/2-chloro-1-1-chlorocyclopropyl-ethanone.pdf
https://www.carlroth.com/medias/SDB-CE93-EN-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3MTh8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzNaaTlvTW1Ndk9URXdNamN4T0RJek9EYzFNQzV3WkdZfGIyOGM1OTZmYzZkZmQyNzAyOTY1ZDIwMmQxMDQ5MDFiODNmZjExYTlkMGQ2NTRmZTFlYjU3NWM5MWFjMGYyMmE
https://www.benchchem.com/product/b135431/docs?utm_src=pdf-body#2-chloro-1-1-fluorocyclopropyl-ethanone-smiles-string
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synquest Labs.
BOC Sciences. CAS 120983-72-4 (2-chloro-1-(1-chlorocyclopropyl)ethan-1-one).
Eureka | Patsnap. (2022, April 8). Synthesis method of 2-chloro-1-(1-chlorocyclopropyl)
ethanone.
Fisher Scientific.
Benchchem. (2025). An In-depth Technical Guide to 2-chloro-1-(1H-pyrrol-2-yl)ethanone: A
Key Intermediate in Chemical Synthesis and Drug Discovery.
ChemicalBook. Safety Data Sheet for 2-chloro-1-(1-chlorocyclopropyl)ethanone.
Carl ROTH.
ChemBK. 2-CHLORO-1-(1-CHLOROCYCLOPROPYL)ETHAN-1-ONE.
CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone.
Sigma-Aldrich. 2-Chloro-1-(1-chlorocyclopropyl)ethanone Product Page.
ChemicalBook. 120983-72-4(2-chloro-1-(1-chlorocyclopropyl)ethanone) Product Description.
Al-Hourani, B. J. (2022). Synthesis and crystal structure of 2-chloro-1-(3-
hydroxyphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bocsci.com [bocsci.com]

2. 2-Chloro-1-(1-chlorocyclopropyl)ethanone | 120983-72-4 [sigmaaldrich.com]

3. 120983-72-4 CAS MSDS (2-chloro-1-(1-chlorocyclopropyl)ethanone) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

4. Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone - PMC
[pmc.ncbi.nlm.nih.gov]

5. pdf.benchchem.com [pdf.benchchem.com]

6. Synthesis method of 2-chloro-1-(1-chlorocyclopropyl) ethanone - Eureka | Patsnap
[eureka.patsnap.com]

7. chembk.com [chembk.com]

8. CN114292178A - Synthetic method of 2-chloro-1- (1-chlorocyclopropyl) ethanone -
Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b135431?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bocsci.com/product/2-chloro-1-1-chlorocyclopropyl-ethan-1-one-cas-120983-72-4-352280.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh96f10cf2?context=bbe
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61071489.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61071489.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638980/
https://pdf.benchchem.com/1266/An_In_depth_Technical_Guide_to_2_chloro_1_1H_pyrrol_2_yl_ethanone_A_Key_Intermediate_in_Chemical_Synthesis_and_Drug_Discovery.pdf
https://eureka.patsnap.com/patent-CN114292178A
https://eureka.patsnap.com/patent-CN114292178A
https://www.chembk.com/en/chem/2-CHLORO-1-(1-CHLOROCYCLOPROPYL)ETHAN-1-ONE
https://patents.google.com/patent/CN114292178A/en
https://patents.google.com/patent/CN114292178A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. fishersci.com [fishersci.com]

10. chemicalbook.com [chemicalbook.com]

11. synquestlabs.com [synquestlabs.com]

12. carlroth.com [carlroth.com]

To cite this document: BenchChem. [2-Chloro-1-(1-fluorocyclopropyl)ethanone SMILES
string]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135431/docs#2-chloro-1-1-fluorocyclopropyl-
ethanone-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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